7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one is a coumarin derivative characterized by a 4-fluorobenzyloxy substituent at position 7 and a 3-nitrophenyl group at position 4 of the coumarin core. Coumarins are privileged scaffolds in medicinal chemistry due to their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The 4-fluorobenzyloxy moiety may improve lipophilicity and metabolic stability, influencing pharmacokinetic profiles.
Properties
Molecular Formula |
C22H14FNO5 |
|---|---|
Molecular Weight |
391.3 g/mol |
IUPAC Name |
7-[(4-fluorophenyl)methoxy]-4-(3-nitrophenyl)chromen-2-one |
InChI |
InChI=1S/C22H14FNO5/c23-16-6-4-14(5-7-16)13-28-18-8-9-19-20(12-22(25)29-21(19)11-18)15-2-1-3-17(10-15)24(26)27/h1-12H,13H2 |
InChI Key |
BLGRQMMDMIAHEQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=O)OC3=C2C=CC(=C3)OCC4=CC=C(C=C4)F |
Origin of Product |
United States |
Biological Activity
The compound 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one is a derivative of the chromenone class, which has garnered attention for its diverse biological activities. This article explores its synthesis, biological evaluation, and potential therapeutic applications, supported by various research findings and case studies.
Chemical Structure and Synthesis
The molecular formula of 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one is , with a molecular weight of approximately 329.34 g/mol. The synthesis typically involves the reaction of 4-fluorobenzyl alcohol with a nitrophenol derivative in the presence of appropriate catalysts and solvents, leading to the formation of the chromenone scaffold.
Antimicrobial Activity
Several studies have evaluated the antimicrobial properties of chromenone derivatives, including our compound of interest. A notable study reported that related compounds exhibited significant antimicrobial effects against various bacterial strains, with minimum inhibitory concentration (MIC) values ranging from 4 to 64 µg/mL against Mycobacterium tuberculosis .
| Compound | MIC (µg/mL) | Activity |
|---|---|---|
| 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one | TBD | TBD |
| Related Chromenone Derivative | 4 | Active |
| Related Chromenone Derivative | 64 | Moderate |
Antioxidant Activity
The antioxidant potential of chromenones has been documented, with some derivatives showing up to 38% inhibition in free radical scavenging assays . This activity is crucial in mitigating oxidative stress-related diseases.
Anti-cancer Activity
In vitro studies have shown that certain chromenone derivatives can inhibit cancer cell proliferation. For instance, compounds structurally similar to our target have demonstrated no significant inhibitory effects against various tumor cell lines in MTT assays, indicating a need for structural optimization to enhance efficacy .
Case Studies
-
Study on Structural Modifications :
A study focused on modifying the chromenone structure to enhance its biological activity. The introduction of different substituents at various positions on the phenyl rings resulted in varied biological activities, highlighting the importance of structure-activity relationships (SAR) . -
Synthesis and Evaluation :
Another research article synthesized a series of chromenone derivatives and evaluated their activities against M. tuberculosis. The findings suggested that specific modifications could lead to improved antitubercular activity .
Scientific Research Applications
Antiviral Properties
Recent studies have highlighted the antiviral potential of coumarin derivatives, including 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one. Research indicates that these compounds exhibit significant activity against filoviruses such as Ebola and Marburg viruses. The mechanism of action involves the inhibition of viral entry into host cells, making them promising candidates for further development as antiviral agents .
Case Study: Filovirus Inhibition
A study demonstrated that specific coumarin derivatives, including the aforementioned compound, were effective in preventing the entry of filoviruses into cells. The results showed that these compounds could potentially serve as lead structures for developing new antiviral therapies aimed at treating hemorrhagic fevers .
Anticancer Activity
Coumarins have been extensively studied for their anticancer properties. The compound has shown promise in inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines. Its structural features allow it to interact with multiple biological targets, enhancing its anticancer efficacy.
Case Study: Cytotoxicity Against Cancer Cells
In vitro studies have reported that 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one exhibits cytotoxic effects on human cancer cell lines, including breast and colon cancer cells. The mechanism involves the modulation of cell cycle progression and induction of apoptotic pathways, indicating its potential as an anticancer agent .
Antioxidant Activity
The antioxidant properties of coumarin derivatives are well-documented, and 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one is no exception. Antioxidants play a crucial role in mitigating oxidative stress-related diseases.
Case Study: Free Radical Scavenging
Research has shown that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property is particularly beneficial in preventing diseases associated with oxidative stress, such as neurodegenerative disorders .
Synthesis and Derivatives
The synthesis of 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one has been accomplished using various methodologies, often involving the reaction of substituted phenols with appropriate electrophiles. The ability to modify its structure further enhances its applicability in medicinal chemistry.
| Synthesis Method | Reagents Used | Yield |
|---|---|---|
| Ethyl acetoacetate + Benzyl bromide | CH₃ONa, Methanol | 67% |
| Resorcino + PPA | - | 67% |
| Epichlorohydrin + K₂CO₃ | TBAB | 81% |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key structural features and properties of 7-((4-Fluorobenzyl)oxy)-4-(3-nitrophenyl)-2H-chromen-2-one with related coumarin and quinoline derivatives:
Key Observations
4-Fluorobenzyloxy substituents (common in ) improve lipophilicity compared to hydroxyl or methoxy groups, which may enhance membrane permeability.
Synthetic Accessibility :
- Compounds with thiazole or pyrimidine linkers (e.g., ) require multi-step syntheses but achieve high yields (80–95%).
- Microwave irradiation () and click chemistry () are efficient methods for hybrid coumarin derivatives.
Thiazole-linked coumarins () show high thermal stability (melting points >300°C), likely due to strong intermolecular interactions from nitro groups.
Physical and Spectral Data
- Melting Points : Nitro-substituted coumarins (e.g., 10f: 303–304°C) generally exhibit higher melting points than chloro- or methoxy-substituted analogs (e.g., : 215–217°C).
- Spectral Characterization : 1H/13C NMR and HRMS data () confirm substituent placement and purity. For example, the 4-fluorobenzyloxy group in the target compound would show distinct aromatic proton splitting in NMR.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
